5-Benzyloxy-1,3-dihydro-2,1-benzoxaborol-1-ol

• IUPAC Name: 1-hydroxy-5-phenylmethoxy-3H-2,1-benzoxaborole
• InChI: InChI=1S/C14H13BO3/c16-15-14-7-6-13(8-12(14)10-18-15)17-9-11-4-2-1-3-5-11/h1-8,16H,9-10H2
• InChI Key: PVEXXABNMJDDDJ-UHFFFAOYSA-N
• Canonical SMILES: B1(C2=C(CO1)C=C(C=C2)OCC3=CC=CC=C3)O
• Molecular Formula: C14H13BO3
• Molecular Weight: 240.06 g/mol

Description

5-Benzyloxy-1,3-dihydro-2,1-benzoxaborol-1-ol is a chemical compound with the molecular formula C14H13BO3. It has a molecular weight of 240.07. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H13BO3/c16-15-14-7-6-13(8-12(14)10-18-15)17-9-11-4-2-1-3-5-11/h1-8,16H,9-10H2. This code provides a textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The compound should be stored at a temperature of 2-8°C.

Scientific Research Applications

5-Benzyloxy-1,3-dihydro-2,1-benzoxaborol-1-ol has been used in a variety of scientific research applications. It has been used in the synthesis of drugs, in the development of new materials, and in the study of biological processes. This compound has been used to study the effects of drugs on cancer cells, to study the mechanism of action of drugs, and to study the biochemical and physiological effects of drugs. This compound has also been used in the development of new materials for medical applications, such as drug delivery systems and biomaterials.

Mechanism of Action

Target of Action

The primary targets of 5-Benzyloxy-1,3-dihydro-2,1-benzoxaborol-1-ol are currently unknown. The compound’s structure and properties have been identified

Mode of Action

Similar compounds, such as 5-chloro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole, have been shown to inhibit protein synthesis through the obort mechanism

Advantages and Limitations for Lab Experiments

5-Benzyloxy-1,3-dihydro-2,1-benzoxaborol-1-ol has several advantages for laboratory experiments. It is a small molecule, which makes it easy to handle and store. It is also relatively inexpensive and readily available. This compound is also relatively stable, which makes it suitable for long-term storage. The main limitation of this compound is that its mechanism of action is not fully understood.

Future Directions

There are several potential future directions for the use of 5-Benzyloxy-1,3-dihydro-2,1-benzoxaborol-1-ol. This compound could be used in the development of new drugs or drug delivery systems. It could also be used to study the mechanism of action of existing drugs and to study the biochemical and physiological effects of drugs. This compound could also be used to study the effects of drugs on cancer cells. Additionally, this compound could be used in the development of new materials for medical applications, such as biomaterials. Finally, this compound could be used to study the effects of drugs on the immune system, the cardiovascular system, and other biological systems.

Synthesis Methods

5-Benzyloxy-1,3-dihydro-2,1-benzoxaborol-1-ol is synthesized through a process called Wittig olefination. This process involves the use of a phosphonium ylide, which is a compound composed of a phosphorus atom and an alkyl or aryl group. The ylide reacts with an aldehyde or ketone to form an alkene or alkyne. This reaction is catalyzed by a base such as sodium hydroxide or potassium tert-butoxide. The resulting alkene or alkyne is then treated with a base such as sodium hydroxide or potassium tert-butoxide to form the desired product, this compound.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do so (P305+P351+P338).